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Compound of Interest

Compound Name:
Methyl 2-(4-

isobutylphenyl)propanoate

Cat. No.: B128712 Get Quote

CAS Number: 61566-34-5[1]

For Researchers, Scientists, and Drug Development
Professionals
This technical guide provides a comprehensive overview of Methyl 2-(4-
isobutylphenyl)propanoate, an ester derivative of the widely-used non-steroidal anti-

inflammatory drug (NSAID), ibuprofen. This document collates critical data including its

physicochemical properties, detailed synthesis protocols, spectroscopic characterization, and

insights into its biological relevance, primarily as a precursor and a metabolite of ibuprofen.

Physicochemical and Spectroscopic Data
Methyl 2-(4-isobutylphenyl)propanoate, also known as Ibuprofen Methyl Ester, is a

derivative where the carboxylic acid group of ibuprofen is esterified.[2][3] This modification

alters its physicochemical properties, which are summarized below.

Table 1: Physicochemical Properties
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Property Value Reference

CAS Number 61566-34-5 [1]

Molecular Formula C₁₄H₂₀O₂ [2][4]

Molecular Weight 220.31 g/mol [1][2]

IUPAC Name

methyl 2-[4-(2-

methylpropyl)phenyl]propanoat

e

[2]

Appearance Colorless to pale yellow liquid

Synonyms
Ibuprofen Methyl Ester, Motrin

methyl ester
[2][3]

Table 2: Spectroscopic Data

Spectroscopy Data Reference

¹H NMR (CDCl₃)

δ (ppm): 7.25-7.20 (m, 2H),

6.87-6.82 (m, 2H), 3.79 (s,

3H), 3.69 (s, 3H), 2.90 (t, J =

7.8 Hz, 2H), 2.60 (t, J = 7.8 Hz,

2H)

[5]

¹³C NMR (CDCl₃)

δ (ppm): 174.64, 140.80,

128.67, 127.56, 45.65, 36.06,

31.08, 18.70, 14.30

[5]

Mass Spectrometry (GC-MS)
Molecular Ion Peak (M⁺): m/z

220. Key Fragments: 177, 161
[2]

Infrared (IR)

Characteristic peaks for C=O

stretch of an ester (around

1743 cm⁻¹), C-O stretch

(around 1200 cm⁻¹), and C-H

stretches from the alkyl and

aromatic groups.

[6]
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Synthesis and Experimental Protocols
The primary route for the synthesis of Methyl 2-(4-isobutylphenyl)propanoate is through the

esterification of its parent compound, ibuprofen.

Fischer Esterification of Ibuprofen
This standard method involves the reaction of ibuprofen with methanol in the presence of an

acid catalyst.

Experimental Protocol:

Reaction Setup: In a round-bottomed flask equipped with a reflux condenser, dissolve

ibuprofen (1 equivalent) in an excess of methanol.

Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid to the

solution.

Reflux: Heat the reaction mixture to reflux and maintain for a period of 8-12 hours. The

reaction progress can be monitored by thin-layer chromatography (TLC).[7]

Work-up: After cooling to room temperature, neutralize the mixture with a saturated solution

of sodium bicarbonate.

Extraction: Extract the product with a suitable organic solvent, such as ethyl acetate.

Purification: Wash the organic layer with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure to yield the crude product. Further purification can be

achieved by column chromatography.
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Caption: Synthetic workflow for Methyl 2-(4-isobutylphenyl)propanoate.

Biological Activity and Mechanism of Action
As a derivative of ibuprofen, the biological activity of Methyl 2-(4-isobutylphenyl)propanoate
is intrinsically linked to its parent compound. Ibuprofen is a well-established non-selective

inhibitor of the cyclooxygenase (COX) enzymes, COX-1 and COX-2.[8][9]

These enzymes are responsible for the conversion of arachidonic acid into prostaglandins,

which are key mediators of inflammation, pain, and fever.[9][10] By inhibiting COX enzymes,

ibuprofen and its derivatives can reduce the production of prostaglandins, thereby exerting their

anti-inflammatory, analgesic, and antipyretic effects.[9] While Methyl 2-(4-
isobutylphenyl)propanoate itself is not typically administered as a drug, it can be hydrolyzed

in vivo to ibuprofen, thus acting as a prodrug.
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Caption: Ibuprofen's mechanism of action via COX inhibition.

Applications in Research and Drug Development
Methyl 2-(4-isobutylphenyl)propanoate serves several key roles in the pharmaceutical

sciences:

Pharmaceutical Intermediate: It is a crucial intermediate in the synthesis of other ibuprofen

derivatives. The ester group can be further modified to create novel compounds with

potentially different pharmacokinetic profiles or biological activities.

Reference Standard: In analytical chemistry, it is used as a reference standard for the

detection and quantification of impurities in ibuprofen active pharmaceutical ingredients

(APIs) and formulated products.[3]

Prodrug Research: The study of ibuprofen esters like this one contributes to the field of

prodrug design, where the aim is to improve drug delivery, reduce side effects, or enhance

the therapeutic efficacy of a parent drug.
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Conclusion
Methyl 2-(4-isobutylphenyl)propanoate is a significant compound in the context of ibuprofen-

related research and pharmaceutical development. Its well-defined chemical properties and

synthesis routes make it a valuable tool for chemists and pharmacologists. While its biological

activity is primarily understood through its conversion to ibuprofen, the ongoing exploration of

NSAID derivatives ensures that this and similar compounds will remain of interest to the

scientific community. This guide provides a foundational understanding for professionals

engaged in the study and application of this important molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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